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Compound of Interest

3-amino-N-(2,3-
Compound Name:
dimethylphenyl)benzamide

Cat. No.: B012168

An In-Depth Technical Guide to the Safe Handling of 3-amino-N-(2,3-
dimethylphenyl)benzamide

This guide provides comprehensive safety information for researchers, scientists, and drug
development professionals working with 3-amino-N-(2,3-dimethylphenyl)benzamide. It is
structured to provide not only essential safety protocols but also the scientific rationale behind
these recommendations, ensuring a thorough understanding of the potential hazards and the
necessary precautions.

Chemical Identification and Physical Properties

3-amino-N-(2,3-dimethylphenyl)benzamide is a benzamide derivative with the molecular
formula C15H16N20.[1] Understanding its fundamental properties is the first step in safe
handling.
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Property Value Source
CAS Number 102630-86-4 [11[2]
Molecular Formula C15H16N20 [1]
Molecular Weight 240.30 g/mol [1]

Off-white solid (powdered
Appearance form), Colorless crystals [3]
(crystalline form)

Slightly soluble in water;
Solubility soluble in many organic [3]

solvents.

Note: Some physical and chemical properties for the specific compound are not readily
available. Data for the parent compound, benzamide, is provided for context.

Hazard Identification and GHS Classification

While a specific GHS classification for 3-amino-N-(2,3-dimethylphenyl)benzamide is not
detailed in the available safety data sheet, related benzamide compounds are known to cause
skin, eye, and respiratory irritation.[4][5][6] Therefore, it is prudent to handle this compound with
the assumption that it may present similar hazards.

Anticipated Potential Hazards:

o Skin Irritation: Causes skin irritation.[4][5][6]

o Eye Irritation: Causes serious eye irritation.[4][5][6]

o Respiratory Irritation: May cause respiratory irritation.[4][5]

The following workflow outlines the initial assessment and handling precautions upon receiving

the compound.
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Caption: Initial Hazard Assessment and Handling Workflow.

Exposure Controls and Personal Protection

Given the potential for irritation, stringent exposure controls are paramount. The principle of "as
low as reasonably practicable” (ALARP) should be applied to minimize any potential exposure.

Engineering Controls

« Ventilation: All handling of 3-amino-N-(2,3-dimethylphenyl)benzamide should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[2][5][7] This is
the primary means of controlling inhalation exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent skin and eye contact.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[2]

» Skin Protection: Wear impervious, flame-retardant clothing and compatible chemical-
resistant gloves.[2][7] The specific glove material should be selected based on the solvent
being used.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-
face respirator should be used.[2]
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Caption: Personal Protective Equipment (PPE) Selection Guide.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory
environment.

Handling

e Avoid contact with skin and eyes.[2]
» Avoid the formation of dust and aerosols.[2]
» Use non-sparking tools to prevent electrostatic discharge.[2]

» Wash hands thoroughly after handling.[4][5][6]

Storage

» Store in a tightly closed container.[2][4][5][6]

o Keep in a dry, cool, and well-ventilated place.[2][4][5][8]
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First-Aid Measures

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) e o
stopped, provide artificial respiration and seek
immediate medical attention.[2][4]
Immediately remove contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water.[2][4][8]

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and seek

immediate medical attention.[2][4][8]

) Rinse the mouth with water. Do not induce
Ingestion » ) ] ] )
vomiting. Seek immediate medical attention.[2]

Accidental Release Measures

A clear and practiced response plan is essential for managing accidental spills.
Step-by-Step Spill Response Protocol:

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so.[2]

e Absorb: For small spills, collect the material with an inert absorbent material.

o Collect: Carefully scoop or sweep up the spilled material, avoiding dust formation, and place
it in a suitable, labeled container for disposal.[2][7]
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o Decontaminate: Clean the spill area thoroughly.

o Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Stability and Reactivity

While specific reactivity data for 3-amino-N-(2,3-dimethylphenyl)benzamide is not available,
general principles for organic amides should be followed.[2]

o Conditions to Avoid: Avoid dust generation.[5]
» Incompatible Materials: Avoid strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include carbon oxides and nitrogen oxides.[5]

Toxicological and Ecological Information

There is no specific toxicological or ecological data available for 3-amino-N-(2,3-
dimethylphenyl)benzamide in the provided search results.[2] As a precautionary measure, it
should be handled as a compound with unknown toxicity. Release into the environment should
be avoided.[7]

Disposal Considerations

All waste materials should be considered hazardous and disposed of accordingly.

e Product: The material can be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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